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Cat. No.: B1275501
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Introduction
5-Bromo-4-methyl-2-nitroaniline is a substituted aromatic amine that serves as a crucial

building block in synthetic organic chemistry. Its molecular architecture, featuring a reactive

primary amine, a nitro group, and a bromine atom, makes it a versatile precursor for the

synthesis of a wide range of more complex molecules. The strategic placement of these

functional groups allows for selective chemical transformations, including diazotization-coupling

reactions, nucleophilic aromatic substitution, and reduction of the nitro group.

These characteristics make 5-Bromo-4-methyl-2-nitroaniline a valuable intermediate in the

production of azo dyes, high-performance pigments, and potentially in the development of

novel pharmaceutical and agrochemical agents.[1] This guide provides a comprehensive

overview of its properties, safety protocols, and a detailed experimental procedure for its

application as a diazo component in the synthesis of azo colorants, a cornerstone reaction for

this class of compounds.
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A thorough understanding of the physicochemical properties of a reagent is fundamental to its

effective and safe use in any experimental setting. The key properties of 5-Bromo-4-methyl-2-
nitroaniline are summarized below.

Property Value Source(s)

CAS Number 40371-63-9 [2][3]

Molecular Formula C₇H₇BrN₂O₂ [2][3]

Molecular Weight 231.05 g/mol [3][4]

Appearance Solid / Powder [2]

Purity Typically ≥97% [2][3]

Synonyms
Benzenamine, 5-bromo-4-

methyl-2-nitro-
[2]

Chemical Structure
The structure of 5-Bromo-4-methyl-2-nitroaniline is foundational to its reactivity. The electron-

withdrawing nature of the nitro group deactivates the aromatic ring towards electrophilic

substitution but activates it for nucleophilic substitution. The primary amine is a key functional

handle for diazotization.

Caption: Structure of 5-Bromo-4-methyl-2-nitroaniline.

Health, Safety, and Handling
Working with 5-Bromo-4-methyl-2-nitroaniline requires strict adherence to safety protocols

due to its potential hazards. The following guidelines are synthesized from safety data sheets

(SDS) and are not exhaustive. Always consult the specific SDS provided by the supplier before

use.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6][7]

Irritation: Causes skin and serious eye irritation.[6][7] May cause respiratory irritation.[6][7]
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Personal Protective Equipment (PPE):

Engineering Controls: All manipulations of the solid compound or its solutions must be

performed within a certified chemical fume hood to prevent inhalation of dust or vapors.[8][9]

Eye Protection: Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[8] A face shield is recommended if there is a significant splash risk.[9]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before use and change them immediately if contamination occurs.[9]

Skin and Body Protection: Wear a flame-resistant lab coat, long trousers, and closed-toe

shoes. Ensure no skin is exposed.[8]

Handling and Storage:

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep

away from incompatible materials such as strong oxidizing agents.[10]

Handling: Avoid creating dust when handling the solid.[8] Use appropriate tools (spatulas,

weigh boats) and handle carefully. Wash hands thoroughly after handling.[11]

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, seek immediate medical

attention.[8][11]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[8][11]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[8][11]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8][11]
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The most prominent application of primary aromatic amines like 5-Bromo-4-methyl-2-
nitroaniline is as a precursor in azo dye synthesis.[1] This process is a classic example of

electrophilic aromatic substitution and involves two critical stages: Diazotization and Azo

Coupling.

Diazotization: The primary amino group (-NH₂) is converted into a highly reactive diazonium

salt (-N₂⁺) using nitrous acid (HNO₂). Nitrous acid is unstable and is therefore generated in

situ by reacting sodium nitrite (NaNO₂) with a strong mineral acid, such as hydrochloric acid

(HCl), at low temperatures (0–5 °C). The low temperature is crucial because diazonium salts

are thermally unstable and can decompose violently at higher temperatures.

Azo Coupling: The resulting diazonium salt is a weak electrophile. It readily reacts with an

electron-rich aromatic compound, known as the coupling component (e.g., phenols,

naphthols, or other anilines), to form a stable azo compound. The -N=N- linkage is a

chromophore that imparts color to the final molecule.
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Stage 1: Diazotization

Stage 2: Azo Coupling

Stage 3: Work-up

5-Bromo-4-methyl-2-nitroaniline

NaNO₂, HCl(aq)

0-5 °C

Aryl Diazonium Salt Solution
(Highly Reactive Intermediate)

Coupling Component
(e.g., 2-Naphthol in NaOH soln)

 Add diazonium salt
solution slowly

Azo Dye Product
(Colored Precipitate)

Filtration

Washing (H₂O)

Drying

Purified Azo Dye

Click to download full resolution via product page

Caption: General workflow for Azo Dye synthesis.
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Experimental Protocols
The following protocols are adapted from standard, well-established procedures for the

synthesis of azo dyes.[1] They provide a framework for using 5-Bromo-4-methyl-2-
nitroaniline as the diazo component.

Protocol 1: Diazotization of 5-Bromo-4-methyl-2-
nitroaniline
Causality: This procedure converts the stable primary amine into a highly reactive diazonium

salt. The reaction is kept at 0-5 °C because the diazonium salt is unstable and will decompose,

releasing N₂ gas, at higher temperatures, which would prevent the subsequent coupling

reaction.

Materials:

5-Bromo-4-methyl-2-nitroaniline (1.155 g, 5.0 mmol)

Concentrated Hydrochloric Acid (HCl, ~37%, 2.5 mL)

Deionized Water

Sodium Nitrite (NaNO₂, 0.38 g, 5.5 mmol)

Ice

Procedure:

In a 100 mL beaker, combine 5-Bromo-4-methyl-2-nitroaniline (5.0 mmol) with 2.5 mL of

concentrated HCl and 10 mL of deionized water.

Stir the mixture to form a fine slurry. Some gentle warming may be required to fully dissolve

the amine salt, but ensure the solution is cooled back down.

Place the beaker in a large ice-water bath and stir continuously until the temperature of the

slurry is between 0 and 5 °C.
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In a separate small beaker, dissolve sodium nitrite (5.5 mmol) in 5 mL of cold deionized

water.

Using a Pasteur pipette, add the sodium nitrite solution dropwise to the cold, stirring amine

slurry over 10-15 minutes. Crucial: Maintain the reaction temperature below 5 °C throughout

the addition. A runaway reaction can occur if the addition is too fast or the cooling is

insufficient.

After the addition is complete, continue stirring the resulting diazonium salt solution in the ice

bath for an additional 15 minutes. The solution should be clear or slightly yellow. Use this

solution immediately in the next step.

Protocol 2: Azo Coupling with 2-Naphthol
Causality: This step involves the electrophilic attack of the diazonium salt on the electron-rich

ring of 2-naphthol. The reaction is performed under basic conditions (using NaOH) to

deprotonate the hydroxyl group of the naphthol, forming the more strongly activating

naphthoxide ion, which accelerates the coupling reaction.

Materials:

Aryl Diazonium Salt Solution (from Protocol 1)

2-Naphthol (0.72 g, 5.0 mmol)

Sodium Hydroxide (NaOH, 10% w/v aqueous solution)

Ice

Procedure:

In a 250 mL beaker, dissolve 2-naphthol (5.0 mmol) in 20 mL of 10% sodium hydroxide

solution.

Cool this solution in a separate ice-water bath to below 10 °C.

While stirring the cold 2-naphthol solution vigorously, slowly add the diazonium salt solution

(from Protocol 1) in portions.
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A brightly colored precipitate (the azo dye) should form immediately. The color will likely be in

the red-orange-brown spectrum.

After the addition is complete, allow the mixture to stir in the ice bath for 30 minutes to

ensure the reaction goes to completion.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with several portions of cold deionized water until the filtrate

runs clear and has a neutral pH.

Press the solid as dry as possible on the filter paper, then transfer it to a watch glass to air-

dry or dry in a desiccator.

Product Characterization
To confirm the identity and purity of the synthesized azo dye, the following analytical

techniques are recommended:

Melting Point: A sharp melting point range is indicative of a pure compound.

Spectroscopy:

¹H NMR: To confirm the aromatic and alkyl protons of the final structure. The spectrum for

the starting material is available for comparison.[12]

FT-IR: To identify key functional groups, such as the N=N stretch (typically weak) and the

absence of the primary N-H stretches from the starting material.

UV-Vis: To determine the maximum absorbance wavelength (λ_max) of the dye in a

suitable solvent, which corresponds to its color.

Troubleshooting Guide
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Problem Potential Cause(s) Recommended Solution(s)

No dye precipitates upon

mixing

1. Diazonium salt decomposed

(temperature too high).2.

Nitrous acid was not formed

(acid concentration too low).3.

Coupling solution was not

basic enough.

1. Repeat diazotization,

ensuring the temperature is

strictly maintained at 0-5 °C.2.

Ensure concentrated acid is

used for the diazotization

step.3. Check the pH of the

naphthol solution; add more

NaOH if necessary.

Product is a dark, oily tar

instead of a solid

1. Reaction temperature was

too high during coupling.2.

Side reactions occurred due to

impure starting materials.

1. Maintain cooling during the

addition of the diazonium

salt.2. Ensure the purity of the

starting aniline and naphthol.

Recrystallization may be

necessary.

Low Yield

1. Incomplete diazotization or

coupling.2. Loss of product

during filtration and washing.

1. Allow for sufficient stirring

time at each stage.2. Ensure

the product is fully precipitated

before filtration. Use cold water

for washing to minimize

dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 5-Bromo-4-methyl-2-nitroaniline | CymitQuimica [cymitquimica.com]

3. 5-Bromo-4-methyl-2-nitroaniline 97% | CAS: 40371-63-9 | AChemBlock [achemblock.com]

4. 5-Bromo-2-methyl-4-nitroaniline | C7H7BrN2O2 | CID 84820008 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. achmem.com [achmem.com]

6. 5-bromo-N-methyl-2-nitroaniline | C7H7BrN2O2 | CID 10609530 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 2-Bromo-5-fluoro-4-nitroaniline | C6H4BrFN2O2 | CID 57488513 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. echemi.com [echemi.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. 2-Methyl-4-nitroaniline | 99-52-5 [chemicalbook.com]

11. fishersci.com [fishersci.com]

12. 5-Bromo-4-methyl-2-nitroaniline(40371-63-9) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Experimental Protocols for 5-
Bromo-4-methyl-2-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275501/docs#application-notes-and-experimental-
protocols-for-5-bromo-4-methyl-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1275501?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1603/A_Comparative_Guide_to_2_Methyl_5_nitroaniline_in_Synthesis_Applications.pdf
https://cymitquimica.com/products/IN-DA00CJYV/5-bromo-4-methyl-2-nitroaniline/
https://www.achemblock.com/w158783-5-bromo-4-methyl-2-nitroaniline.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methyl-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methyl-4-nitroaniline
https://achmem.com/products/cat-no-amcs032490
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-N-methyl-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-N-methyl-2-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoro-4-nitroaniline
https://www.echemi.com/sds/5-bromo-4-methyl-2-nitroaniline-pd180713161288.html
https://pdf.benchchem.com/116/Technical_Support_Center_Safe_Handling_of_4_Bromo_2_nitroaniline.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7391631.htm
https://www.fishersci.com/store/msds?partNumber=AC372710050&productDescription=5-BROMO-2-METHYLANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/SpectrumEN_40371-63-9_HNMR.htm
https://www.benchchem.com/product/b1275501/docs#application-notes-and-experimental-protocols-for-5-bromo-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1275501/docs#application-notes-and-experimental-protocols-for-5-bromo-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1275501/docs#application-notes-and-experimental-protocols-for-5-bromo-4-methyl-2-nitroaniline
https://www.benchchem.com/product/b1275501/docs#application-notes-and-experimental-protocols-for-5-bromo-4-methyl-2-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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